
Molecular weight and formula of Tert-butyl 3-
oxomorpholine-4-carboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Tert-butyl 3-oxomorpholine-4-

carboxylate

Cat. No.: B124491 Get Quote

An In-depth Technical Guide to Tert-butyl 3-
oxomorpholine-4-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tert-butyl 3-oxomorpholine-4-
carboxylate, a key heterocyclic building block in medicinal chemistry and drug development.

This document details its chemical properties, a representative synthesis protocol, and its

relevance in the development of therapeutic agents.

Core Compound Data
Tert-butyl 3-oxomorpholine-4-carboxylate is a valuable intermediate due to the presence of

the morpholine scaffold, which is recognized as a privileged structure in medicinal chemistry.

The morpholine ring often imparts favorable physicochemical properties to drug candidates,

such as improved solubility and metabolic stability.[1]
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Parameter Value Reference

Molecular Formula C₉H₁₅NO₄ [2]

Molecular Weight 201.22 g/mol [2]

CAS Number 142929-48-4 [3]

Appearance Solid or liquid [3]

Primary Application Pharmaceutical Intermediate [3]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Tert-butyl 3-
oxomorpholine-4-carboxylate is not readily available in the public domain, a representative

procedure can be extrapolated from established methods for the synthesis of similar N-Boc

protected heterocyclic ketones. The following is a generalized, illustrative protocol based on

common organic synthesis techniques.

Representative Synthesis of a Boc-Protected Heterocyclic Ketone

This protocol is a composite based on similar syntheses and should be adapted and optimized

for specific laboratory conditions.

1. Boc Protection of the Amine:

Reaction: A suitable starting material containing a secondary amine, such as a morpholine

precursor, is dissolved in an appropriate aprotic solvent (e.g., dichloromethane, acetonitrile).

Reagents: Di-tert-butyl dicarbonate (Boc₂O) is added in a slight molar excess, along with a

non-nucleophilic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) to

scavenge the acid byproduct.

Conditions: The reaction is typically stirred at room temperature for several hours until

completion, monitored by thin-layer chromatography (TLC).

Work-up and Purification: The reaction mixture is washed with aqueous solutions to remove

excess reagents and byproducts. The organic layer is then dried over an anhydrous salt
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(e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure. The

crude product is purified by column chromatography on silica gel.

2. Oxidation of the Alcohol to a Ketone:

Reaction: The Boc-protected alcohol precursor is dissolved in a suitable solvent like

dichloromethane.

Reagents: A mild oxidizing agent such as Dess-Martin periodinane (DMP) or an oxidation

cocktail like Swern or Moffatt oxidation is used.

Conditions: The reaction is typically carried out at low temperatures (e.g., 0 °C to room

temperature) and monitored by TLC.

Work-up and Purification: The reaction is quenched, and the crude product is extracted into

an organic solvent. The combined organic layers are washed, dried, and concentrated. The

final product, Tert-butyl 3-oxomorpholine-4-carboxylate, is then purified by flash column

chromatography.

Visualized Workflows and Pathways
General Synthesis Workflow

The following diagram illustrates a generalized synthetic approach to obtain a Boc-protected

oxomorpholine derivative.
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A generalized workflow for the synthesis of Tert-butyl 3-oxomorpholine-4-carboxylate.

Role of Morpholine Derivatives in Signaling Pathways

The morpholine moiety is a key component in a variety of bioactive molecules that target critical

cellular signaling pathways.[1][4][5] For instance, derivatives of morpholine have been

instrumental in the development of inhibitors for the PI3K/AKT/mTOR pathway, which is

frequently dysregulated in cancer.[6]

The diagram below illustrates the inhibitory action of a generic morpholine-containing drug on

this pathway.
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Inhibition of the PI3K/AKT/mTOR signaling pathway by a morpholine-containing drug.

In summary, Tert-butyl 3-oxomorpholine-4-carboxylate serves as a crucial building block for

the synthesis of complex molecules with significant therapeutic potential. Its utility is

underscored by the advantageous properties conferred by the morpholine ring, making it a

compound of high interest for researchers and professionals in the field of drug discovery and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b124491?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://www.bldpharm.com/products/142929-48-4.html
https://judachem.lookchem.com/404.aspx
https://pubs.acs.org/doi/10.1021/acschemneuro.0c00729
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://www.e3s-conferences.org/articles/e3sconf/pdf/2024/86/e3sconf_rawmu2024_01051.pdf
https://www.benchchem.com/product/b124491#molecular-weight-and-formula-of-tert-butyl-3-oxomorpholine-4-carboxylate
https://www.benchchem.com/product/b124491#molecular-weight-and-formula-of-tert-butyl-3-oxomorpholine-4-carboxylate
https://www.benchchem.com/product/b124491#molecular-weight-and-formula-of-tert-butyl-3-oxomorpholine-4-carboxylate
https://www.benchchem.com/product/b124491#molecular-weight-and-formula-of-tert-butyl-3-oxomorpholine-4-carboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b124491?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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